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Compound of Interest

Compound Name: Hsp90-IN-19

Cat. No.: B12390406

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Hsp90-IN-19, a potent inhibitor
of Heat Shock Protein 90 (Hsp90), for use in cancer cell line treatment. This document includes
key quantitative data, detailed experimental protocols, and visualizations of the relevant
signaling pathways and workflows.

Introduction

Heat Shock Protein 90 (Hsp90) is a molecular chaperone essential for the stability and function
of numerous client proteins, many of which are critical for cancer cell proliferation, survival, and
signaling.[1][2][3] Inhibition of Hsp90's ATPase activity leads to the degradation of these
oncoproteins, making it an attractive target for cancer therapy.[4][5] Hsp90-IN-19 is a potent
small molecule inhibitor of Hsp90 with demonstrated anti-proliferative activity in various cancer
cell lines.

Data Presentation
Quantitative Data Summary

The following tables summarize the inhibitory and anti-proliferative activities of Hsp90-IN-19.

Parameter Value Reference

Hsp90 Inhibitory Activity (IC50)  0.27 pM [1][6]
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Table 1: In vitro inhibitory activity of Hsp90-IN-19.

Anti-
: i _ Treatment
Cell Line Cancer Type proliferative _ Reference
. Duration
Activity (IC50)
Acute
HL60 Promyelocytic 16.95 uM 48 hours [1][6]
Leukemia
MCF-7 Breast Cancer >40 uM 48 hours [1][6]
Sw480 Colon Cancer >40 uM 48 hours [1][6]
A549 Lung Cancer >40 uM 48 hours [1][6]
Hepatocellular
SMMC-7721 >40 pM 48 hours [1][6]

Carcinoma

Table 2: Anti-proliferative activity of Hsp90-IN-19 in various human cancer cell lines.

Mandatory Visualizations
Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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